Cas no 449768-59-6 (6-(propan-2-yl)-2-4-(pyrrolidine-1-sulfonyl)benzamido-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxamide)

• Product Name: 6-(propan-2-yl)-2-4-(pyrrolidine-1-sulfonyl)benzamido-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxamide
• CAS No: 449768-59-6
• MF: C₂₂H₂₈N₄O₄S₂
• MW: 476.612122535706
• CID: 6584048
• PubChem ID: 4658312
• Update Time: 2025-07-01

6-(propan-2-yl)-2-4-(pyrrolidine-1-sulfonyl)benzamido-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 6-(propan-2-yl)-2-4-(pyrrolidine-1-sulfonyl)benzamido-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxamide
• Thieno[2,3-c]pyridine-3-carboxamide, 4,5,6,7-tetrahydro-6-(1-methylethyl)-2-[[4-(1-pyrrolidinylsulfonyl)benzoyl]amino]-
• 6-propan-2-yl-2-[(4-pyrrolidin-1-ylsulfonylbenzoyl)amino]-5,7-dihydro-4H-thieno[2,3-c]pyridine-3-carboxamide
• AKOS024579765
• 449768-59-6
• F0539-0984
• Oprea1_330887
• 6-(propan-2-yl)-2-[4-(pyrrolidine-1-sulfonyl)benzamido]-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carboxamide
• 6-isopropyl-2-(4-(pyrrolidin-1-ylsulfonyl)benzamido)-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carboxamide

• Inchi： 1S/C22H28N4O4S2/c1-14(2)25-12-9-17-18(13-25)31-22(19(17)20(23)27)24-21(28)15-5-7-16(8-6-15)32(29,30)26-10-3-4-11-26/h5-8,14H,3-4,9-13H2,1-2H3,(H2,23,27)(H,24,28)
• InChI Key： WBWZUKUODVJRGU-UHFFFAOYSA-N
• SMILES： C1N(C(C)C)CCC2C(C(N)=O)=C(NC(=O)C3=CC=C(S(N4CCCC4)(=O)=O)C=C3)SC1=2

Computed Properties

• Exact Mass: 476.15519773g/mol
• Monoisotopic Mass: 476.15519773g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 32
• Rotatable Bond Count: 6
• Complexity: 801
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 149Ų

Experimental Properties

• Density: 1.385±0.06 g/cm3(Predicted)
• pka: 11.97±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 6-(propan-2-yl)-2-4-(pyrrolidine-1-sulfonyl)benzamido-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxamide

Introduction to 6-(propan-2-yl)-2-4-(pyrrolidine-1-sulfonyl)benzamido-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carboxamide (CAS No. 449768-59-6)

6-(propan-2-yl)-2-4-(pyrrolidine-1-sulfonyl)benzamido-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carboxamide (CAS No. 449768-59-6) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to a class of thienopyridines, which are known for their diverse biological activities and potential therapeutic applications. The structure of this compound features a thienopyridine core functionalized with a propan-2-yl group and a pyrrolidine-1-sulfonyl benzamide moiety, making it a promising candidate for various pharmacological studies.

The thienopyridine scaffold is well-known for its ability to modulate various biological processes, including platelet aggregation and inflammation. The presence of the propan-2-yl group and the pyrrolidine-1-sulfonyl benzamide moiety adds additional layers of complexity and functionality to the molecule, potentially enhancing its pharmacological properties. Recent studies have shown that compounds with similar structural features exhibit potent anti-inflammatory and anti-proliferative activities, making them valuable targets for drug discovery and development.

In the context of medicinal chemistry, the design and synthesis of 6-(propan-2-yl)-2-4-(pyrrolidine-1-sulfonyl)benzamido-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carboxamide have been driven by the need to develop more effective and selective therapeutic agents. The compound's unique structure allows for fine-tuning of its biological activity through subtle modifications to the functional groups. For instance, altering the substituents on the pyrrolidine ring or the benzamide moiety can significantly impact the compound's binding affinity to specific receptors or enzymes.

One of the key areas of research involving this compound is its potential as an anti-inflammatory agent. Inflammation is a complex biological response that plays a crucial role in various diseases, including arthritis, asthma, and inflammatory bowel disease. Preclinical studies have demonstrated that 6-(propan-2-yl)-2-4-(pyrrolidine-1-sulfonyl)benzamido-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carboxamide exhibits significant anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This makes it a promising candidate for further development as a therapeutic agent for inflammatory disorders.

Beyond its anti-inflammatory properties, this compound has also shown potential in cancer research. Cancer is characterized by uncontrolled cell proliferation and resistance to apoptosis. Studies have indicated that 6-(propan-2-yl)-2-4-(pyrrolidine-1-sulfonyl)benzamido-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carboxamide can inhibit the growth of various cancer cell lines by inducing apoptosis and blocking cell cycle progression. These findings suggest that this compound could be developed as an anti-cancer agent with broad-spectrum activity.

The pharmacokinetic properties of 6-(propan-2-yl)-2-4-(pyrrolidine-1-sulfonyl)benzamido-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carboxamide are also an important consideration in its development as a therapeutic agent. Preclinical studies have shown that this compound exhibits favorable absorption, distribution, metabolism, excretion (ADME) properties. It has good oral bioavailability and a reasonable half-life in vivo, which are essential characteristics for a drug candidate intended for chronic administration.

In addition to its pharmacological properties, the safety profile of 6-(propan-2-yl)-2-4-(pyrrolidine-1-sulfonyl)benzamido-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carboxamide has been evaluated in preclinical models. Toxicity studies have demonstrated that this compound is well-tolerated at therapeutic doses and does not exhibit significant adverse effects on major organs or systems. These findings support its potential for further clinical development.

The ongoing research into 6-(propan-2-y l)-2 - 4 -( pyrroli dine - 1 - sulfony l ) benzamido - 4 H , 5 H , 6 H , 7 H - thieno [ 2 , 3 - c ] pyri dine - 3 - carboxamide is focused on optimizing its structure to enhance its potency and selectivity while minimizing potential side effects. Computational methods such as molecular docking and molecular dynamics simulations are being employed to gain insights into the binding interactions between this compound and its target proteins. These studies aim to identify key structural features that contribute to the compound's biological activity and guide rational drug design efforts.

In conclusion, 6 -( propan - 2 - y l ) - 2 - 4 -( pyrroli dine - 1 - sulfony l ) benzamido - 4 H , 5 H , 6 H , 7 H - thieno [ 2 , 3 - c ] pyri dine - 3 - carboxamide ( CAS No . 449768 - 59 - 6 ) represents a promising lead compound in the development of novel therapeutic agents for inflammatory disorders and cancer. Its unique chemical structure and favorable pharmacological properties make it an attractive target for further research and clinical evaluation. As ongoing studies continue to uncover new insights into its mechanisms of action and potential applications,CAS No . 449768 - 59 - 6 will likely play an increasingly important role in advancing our understanding of complex biological processes and improving patient outcomes.